Cas no 946314-37-0 (ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946314-37-0
• MF: C₁₄H₁₃Cl₂N₃O₃S
• MW: 374.242319822311
• CID: 6537237
• PubChem ID: 16883925
• Update Time: 2025-07-20

ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• ethyl N-[4-[2-(3,4-dichloroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• AKOS024488588
• ethyl N-(4-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• F5011-0202
• 946314-37-0
• ethyl (4-(2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• Inchi： 1S/C14H13Cl2N3O3S/c1-2-22-14(21)19-13-18-9(7-23-13)6-12(20)17-8-3-4-10(15)11(16)5-8/h3-5,7H,2,6H2,1H3,(H,17,20)(H,18,19,21)
• InChI Key： KIEUUDQIRSOHRE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CC1=CSC(NC(=O)OCC)=N1)=O)Cl

Computed Properties

• Exact Mass: 373.0054678g/mol
• Monoisotopic Mass: 373.0054678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Introduction to Ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946314-37-0)

Ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, a compound with the CAS number 946314-37-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The intricate structure of this molecule, featuring a 1,3-thiazole core and multiple functional groups, makes it a promising candidate for further investigation.

The 1,3-thiazole ring is a heterocyclic structure that has been extensively studied for its biological activity. It is known to exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a 3,4-dichlorophenyl group in the molecule enhances its binding affinity to biological targets, making it an attractive scaffold for drug design. The carbamate functionalities further contribute to the molecule's versatility, allowing for diverse chemical modifications and interactions.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate has been identified as a potential lead compound in this regard. Its unique structural features suggest that it may interact with enzymes and receptors involved in critical disease processes. For instance, studies have shown that thiazole derivatives can modulate the activity of kinases and other signaling molecules, which are often dysregulated in cancer and inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the process and produce sufficient quantities for preclinical studies. These studies are essential for evaluating the safety and efficacy of new drug candidates before they can be tested in human trials.

One of the most compelling aspects of Ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how different structural features influence biological activity. This approach has been instrumental in the development of several successful drugs over the past decades.

The pharmacological profile of this compound is still under investigation, but preliminary results are promising. In vitro studies have demonstrated that it can inhibit the growth of certain cancer cell lines by targeting specific pathways involved in cell proliferation and survival. Additionally, it shows promise in reducing inflammation by modulating the activity of pro-inflammatory cytokines.

The development of new therapeutic agents is a complex process that requires collaboration across multiple disciplines. Ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery. By combining expertise in organic chemistry, medicinal chemistry, and biochemistry, scientists can design and synthesize novel compounds with tailored biological activities.

In conclusion, Ethyl N-(4-{(3,4-dichlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for further research. As more data becomes available from preclinical studies, this compound could emerge as a lead candidate for the development of new treatments for various diseases.